Cas no 903305-80-6 (N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide)

• Product Name: N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide
• CAS No: 903305-80-6
• MF: C₂₃H₂₉FN₄O₂
• MW: 412.500368833542
• CID: 5494828
• Update Time: 2025-07-03

N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]-N-[(4-methylphenyl)methyl]oxamide
• N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide

• Inchi： 1S/C23H29FN4O2/c1-17-3-5-18(6-4-17)15-25-22(29)23(30)26-16-21(19-7-9-20(24)10-8-19)28-13-11-27(2)12-14-28/h3-10,21H,11-16H2,1-2H3,(H,25,29)(H,26,30)
• InChI Key： UTHSXNNFTAEHTO-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)C(NCC(C1=CC=C(F)C=C1)N1CCN(C)CC1)=O

Additional information on N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide

N-2-(4-Fluorophenyl)-2-(4-Methylpiperazin-1-yl)ethyl-N'-(4-Methylphenyl)methylethanediamide: A Comprehensive Overview

The compound with CAS No. 903305-80-6, known as N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

Structural Analysis: The molecular structure of N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide is characterized by a central ethanediamide backbone, which serves as a connecting framework for two distinct aromatic groups. The first group is a 4-fluorophenyl moiety, while the second is a 4-methylphenyl group. Additionally, the molecule incorporates a piperazine ring, which is substituted at the 1-position with a methyl group. This combination of functional groups contributes to the compound's versatility and reactivity.

Synthesis and Characterization: The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediate compounds, such as the corresponding diamides and piperazine derivatives. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, leading to higher yields and improved purity of the final product. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed for the characterization of this compound, ensuring its structural integrity.

Biological Activity: One of the most intriguing aspects of N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide is its potential biological activity. Studies have shown that this compound exhibits antimicrobial properties, making it a candidate for use in developing new antibiotics. Furthermore, its ability to inhibit certain enzymes involved in metabolic pathways has been explored, suggesting its potential role in treating metabolic disorders.

Applications in Pharmaceutical Research: The compound's unique properties have led to its investigation in various therapeutic areas. For instance, its antioxidant activity has been studied in relation to neurodegenerative diseases, while its anti-inflammatory effects have been explored for treating chronic inflammatory conditions. Recent research has also focused on its potential as a cancer therapeutic agent, particularly due to its ability to modulate key signaling pathways involved in tumor growth and metastasis.

Environmental Impact and Safety: As with any chemical compound, understanding its environmental impact and safety profile is crucial. Preliminary studies indicate that N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide has a relatively low toxicity profile, making it suitable for use in pharmaceutical applications. However, further research is needed to fully assess its long-term environmental effects and ensure safe handling practices.

Future Directions: The ongoing research into this compound highlights its immense potential across multiple disciplines. Future studies are expected to focus on optimizing its pharmacokinetic properties, exploring its efficacy in preclinical models, and investigating novel synthetic routes for large-scale production. Additionally, collaborative efforts between chemists and biologists will be essential to unlock the full potential of this molecule.

In conclusion, N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(4-methylphenyl)methylethanediamide represents a promising compound with diverse applications in chemistry and pharmacology. Its unique structure, coupled with its demonstrated biological activities, positions it as a valuable tool in advancing scientific research and developing innovative solutions for pressing healthcare challenges.